Cas no 1339265-99-4 (2-(2-Bromopropyl)-1,3-thiazole)

• Product Name: 2-(2-Bromopropyl)-1,3-thiazole
• CAS No: 1339265-99-4
• MF: C₆H₈BrNS
• MW: 206.103419303894
• CID: 4695501
• PubChem ID: 63203211
• Update Time: 2025-06-13

2-(2-Bromopropyl)-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 2-(2-bromopropyl)-1,3-thiazole
• 2-(2-Bromopropyl)-1,3-thiazole

• Inchi： 1S/C6H8BrNS/c1-5(7)4-6-8-2-3-9-6/h2-3,5H,4H2,1H3
• InChI Key： MKJRZTZMCXBRQU-UHFFFAOYSA-N
• SMILES： BrC(C)CC1=NC=CS1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 89.1
• Topological Polar Surface Area: 41.1

Additional information on 2-(2-Bromopropyl)-1,3-thiazole

Introduction to 2-(2-Bromopropyl)-1,3-thiazole (CAS No. 1339265-99-4)

2-(2-Bromopropyl)-1,3-thiazole, a compound with the CAS number 1339265-99-4, is a versatile organic molecule that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound belongs to the class of thiazoles, which are five-membered heterocyclic compounds containing a sulfur and a nitrogen atom. The presence of the bromopropyl substituent imparts specific reactivity and functional properties that make it an attractive building block for synthetic chemistry.

The chemical structure of 2-(2-Bromopropyl)-1,3-thiazole consists of a thiazole ring with a 2-bromopropyl side chain. The bromine atom in the side chain is an excellent leaving group, making the compound highly reactive in nucleophilic substitution reactions. This reactivity has been exploited in the synthesis of a wide range of derivatives, many of which have shown promising biological activities and potential therapeutic applications.

In the pharmaceutical industry, 2-(2-Bromopropyl)-1,3-thiazole has been investigated as a key intermediate in the development of novel drugs. Recent studies have highlighted its potential in the synthesis of compounds with antimicrobial, antiviral, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of 2-(2-Bromopropyl)-1,3-thiazole exhibited potent inhibitory activity against several strains of bacteria and viruses. Another study in the European Journal of Medicinal Chemistry demonstrated that certain thiazole derivatives derived from this compound showed significant cytotoxic effects against various cancer cell lines.

Beyond its pharmaceutical applications, 2-(2-Bromopropyl)-1,3-thiazole has also found use in agrochemical research. Thiazoles are known for their broad-spectrum activity against plant pathogens and pests. Researchers have synthesized several thiazole-based compounds from 2-(2-Bromopropyl)-1,3-thiazole that exhibit strong fungicidal and insecticidal properties. These findings have opened new avenues for the development of more effective and environmentally friendly agrochemicals.

In materials science, the unique electronic and physical properties of thiazoles make them valuable components in the design of functional materials. For example, thiazole derivatives have been used to create conductive polymers and organic semiconductors with applications in electronic devices such as organic light-emitting diodes (OLEDs) and solar cells. The bromopropyl substituent in 2-(2-Bromopropyl)-1,3-thiazole can be further modified to introduce additional functional groups, enhancing its versatility as a building block for advanced materials.

The synthesis of 2-(2-Bromopropyl)-1,3-thiazole typically involves multi-step reactions starting from readily available starting materials. One common synthetic route involves the reaction of 2-bromopropanal with thiourea to form an intermediate thioamide, which is then cyclized to form the thiazole ring. The resulting compound can be further functionalized through various chemical transformations to produce a wide array of derivatives with tailored properties.

In terms of safety and handling, it is important to note that while 2-(2-Bromopropyl)-1,3-thiazole is not classified as a hazardous material under current regulations, it should be handled with care due to its reactivity and potential for forming reactive intermediates during synthesis. Proper personal protective equipment (PPE) should be used when working with this compound to ensure safety.

The future prospects for 2-(2-Bromopropyl)-1,3-thiazole are promising. Ongoing research continues to uncover new applications and derivatives with enhanced properties. As synthetic methods become more efficient and cost-effective, it is likely that this compound will play an increasingly important role in various scientific and industrial fields.